Cas no 1046471-60-6 (N-(4-Fluorophenyl)methylprop-2-enamide)

• Product Name: N-(4-Fluorophenyl)methylprop-2-enamide
• CAS No: 1046471-60-6
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• MDL: MFCD12091093
• CID: 4569481
• PubChem ID: 43616255
• Update Time: 2025-06-10

N-(4-Fluorophenyl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]prop-2-enamide
• Z1270207969
• N-(4-Fluorophenyl)methylprop-2-enamide

• MDL： MFCD12091093
• Inchi： 1S/C10H10FNO/c1-2-10(13)12-7-8-3-5-9(11)6-4-8/h2-6H,1,7H2,(H,12,13)
• InChI Key： JUDUJOWHIMYLRZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 355.1±34.0 °C at 760 mmHg
• Flash Point: 168.6±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(4-Fluorophenyl)methylprop-2-enamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-(4-Fluorophenyl)methylprop-2-enamide

N-(4-Fluorophenyl)methylprop-2-enamide (CAS No. 1046471-60-6): An Overview of a Promising Compound in Medicinal Chemistry

N-(4-Fluorophenyl)methylprop-2-enamide (CAS No. 1046471-60-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its fluorinated phenyl and propenamide moieties, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The fluorine atom in the 4-fluorophenyl group plays a crucial role in modulating the compound's physicochemical properties, such as lipophilicity and metabolic stability. These properties are essential for optimizing the compound's pharmacokinetic profile, which is critical for its potential use as a therapeutic agent. Recent research has shown that N-(4-Fluorophenyl)methylprop-2-enamide exhibits promising activity in various biological assays, making it a valuable candidate for further investigation.

One of the key areas of interest for N-(4-Fluorophenyl)methylprop-2-enamide is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are enzymes that play a central role in signal transduction pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. The ability to selectively target these kinases could lead to the development of novel therapeutic strategies with improved efficacy and reduced side effects.

Another significant aspect of N-(4-Fluorophenyl)methylprop-2-enamide is its potential as a modulator of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in various diseases. By interfering with specific PPIs, this compound could offer new avenues for treating conditions where traditional small molecule inhibitors have been less effective. Recent advances in structural biology and computational methods have facilitated the identification of key interaction sites, enabling more precise design and optimization of compounds like N-(4-Fluorophenyl)methylprop-2-enamide.

In addition to its enzymatic and PPI modulation properties, N-(4-Fluorophenyl)methylprop-2-enamide has also shown promise in preclinical models of neurodegenerative diseases. Research has indicated that this compound can cross the blood-brain barrier (BBB) efficiently, which is a significant advantage for targeting central nervous system (CNS) disorders. Its ability to modulate specific signaling pathways involved in neuroprotection and neuroinflammation makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of N-(4-Fluorophenyl)methylprop-2-enamide is another important consideration for its development as a therapeutic agent. Preclinical toxicity studies have generally shown favorable results, with no major adverse effects observed at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential interactions with other medications.

From a synthetic chemistry perspective, the preparation of N-(4-Fluorophenyl)methylprop-2-enamide involves several well-established synthetic routes. One common approach involves the reaction of 4-fluoroaniline with methyl acrylate followed by amidation to form the final product. The availability of these starting materials and the robustness of the synthetic methods make it feasible to produce this compound on a larger scale for clinical trials.

In conclusion, N-(4-Fluorophenyl)methylprop-2-enamide (CAS No. 1046471-60-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use, paving the way for potential breakthroughs in the treatment of various diseases.